(5-Methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid

• IUPAC Name: 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C5H6N2O2S2/c1-3-6-7-5(11-3)10-2-4(8)9/h2H2,1H3,(H,8,9)
• InChI Key: DJBLVKBSHOUHAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)O
• Molecular Formula: C5H6N2O2S2
• DSSTOX Substance ID: DTXSID00343409
• Molecular Weight: 190.2 g/mol
• Solubility: >28.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 50918-26-8

Description

“(5-Methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid” is a chemical compound with the molecular formula C5H6N2O2S2. It is a product used for proteomics research.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives, which includes “this compound”, often involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine affords the corresponding 1,3,4-thiadiazole derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a 1,3,4-thiadiazole ring, a methyl group attached to the ring, and a sulfanyl-acetic acid group.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-thiadiazole derivatives are diverse. For instance, the reaction of the substituted 1,2,4-triazole derivative with hydrazine hydrate did not afford the corresponding hydrazinyl-1,2,4-triazole compound and instead gave the corresponding hydrazinyl derivative after nucleophilic attack at C-2 of the thiadiazole ring.

Scientific Research Applications

Synthesis and Biological Activity

(5-Methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid and its derivatives have been extensively studied for their synthesis and biological activities. These compounds have been synthesized through various chemical reactions and have shown significant biological activities, particularly in the field of antimicrobial and anti-inflammatory applications.

• Synthesis and Analgesic-Anti-Inflammatory Activity : Salgın-Gökşen et al. (2007) synthesized derivatives of this compound, which exhibited high activity in the analgesic-anti-inflammatory field. However, these compounds were found to be inactive against bacteria and fungi (Salgın-Gökşen et al., 2007).

• Antimicrobial Activity : Taha and El-Badry (2007) explored the antimicrobial activity of certain heterocyclic compounds derived from this compound. Their study focused on synthesizing and testing these compounds for antimicrobial properties (Taha & El-Badry, 2007).

Antimycobacterial Activity

Studies have also been conducted to investigate the antimycobacterial activity of this compound derivatives:

• Antimycobacterial Activity of Arylidene-Hydrazide Derivatives : Mamolo et al. (2001, 2002) synthesized arylidene-hydrazide derivatives of this compound and tested them for in vitro antimycobacterial activity. Some compounds showed activity against strains of Mycobacterium tuberculosis and Mycobacterium avium (Mamolo et al., 2001), (Mamolo et al., 2002).

Corrosion Inhibition

Another interesting application of this compound is in the field of corrosion inhibition:

• Corrosion Inhibition in Acids : Rafiquee et al. (2007) studied thiadiazole derivatives for their potential as corrosion inhibitors in formic and acetic acid media. Their research indicated that these compounds could effectively inhibit corrosion in certain conditions (Rafiquee et al., 2007).

Future Directions

The future directions for research on “(5-Methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid” and similar compounds could involve further exploration of their biological activities, such as their potential as anticonvulsant, antidiabetic, anticancer, anti-inflammatory, antiviral, antihypertensive, and antimicrobial agents. Additionally, more research could be conducted to fully understand their mechanisms of action and to optimize their synthesis processes.

Mechanism of Action

Target of Action

Thiadiazole derivatives have been associated with various molecular targets such as carbonic anhydrase, abl kinase, glutaminase, inosine monophosphate dehydrogenase, heat shock protein 90, lipoxygenase, kinesin spindle protein, histone deacetylase, and topoisomerase ii .

Mode of Action

It is known that thiadiazole derivatives can interact with their targets and cause changes that lead to their observed biological activities .

Biochemical Pathways

Thiadiazole derivatives are known to interact with various biochemical pathways, leading to downstream effects that contribute to their biological activities .

Result of Action

It has been reported that thiadiazole derivatives show dose-dependent anticancer activities against studied cell lines .

Biochemical Analysis

Biochemical Properties

(5-Methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been shown to exhibit potent antimicrobial activity by inhibiting the growth of bacteria such as Escherichia coli and Bacillus mycoides . The compound interacts with bacterial enzymes, disrupting their normal function and leading to cell death. Additionally, this compound has been found to bind to DNA, interfering with DNA replication and transcription processes .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. In cancer cells, the compound induces apoptosis by activating caspase-dependent pathways . It also affects cell signaling pathways, such as the MAPK/ERK pathway, leading to altered gene expression and inhibition of cell proliferation . Furthermore, this compound influences cellular metabolism by inhibiting key metabolic enzymes, resulting in reduced ATP production and energy depletion .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to bacterial enzymes, inhibiting their activity and leading to cell death . In cancer cells, the compound interacts with DNA, causing DNA damage and triggering apoptosis . Additionally, this compound inhibits the activity of key metabolic enzymes, disrupting cellular energy production and leading to cell death .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings have been studied extensively. The compound is relatively stable under normal laboratory conditions but can degrade over time when exposed to light and heat . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At low doses, the compound exhibits potent antimicrobial and anticancer activities without significant toxicity . At high doses, this compound can cause adverse effects, including liver and kidney damage . Threshold effects have been observed, with a narrow therapeutic window between effective and toxic doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, leading to its biotransformation and elimination from the body . The compound also affects metabolic flux by inhibiting key metabolic enzymes, resulting in altered metabolite levels and reduced energy production .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins, facilitating its uptake and accumulation in specific cellular compartments . The compound’s distribution is influenced by its lipophilicity, allowing it to cross cellular membranes and reach its target sites .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound is primarily localized in the cytoplasm and nucleus, where it interacts with enzymes and DNA . Post-translational modifications and targeting signals direct this compound to specific subcellular compartments, enhancing its efficacy .

Synthesis routes and methods

Procedure details

Aqueous solution of sodium hydroxide 8.8 g (0.22 mol) in 15 ml of water was added to a mixture of 2-mercapto-5-methyl-1,3,4-thiadiazole 26.4 g (0.20 mol), chloroacetic acid 27.0 g (0.22 mol) and ethanol 300 ml with stirring at room temperature. After 20 minutes of stirring it was heated to 50° C., and further aqueous solution of sodium hydroxide 8.8 g (0.22 mol) in 15 ml of water was added slowly drop by drop. After stirring for 3 hours at 50° C., it was cooled to room temperature, and water was added till reaction liquid became uniform. Hydrochloric acid was added for neutralization. Prepared crystal was collected by filtration and 28.7 g (0.150 mol) of 2-carboxymethylthio-5-methyl-1,3,4-thiadiazole was obtained by recrystallization in methanol. Yield 75%.